Cas no 91940-87-3 (Zatebradine hydrochloride)

• Product Name: Zatebradine hydrochloride
• CAS No: 91940-87-3
• MF: C₂₆H₃₇ClN₂O₅
• MW: 493.035386800766
• CID: 804459
• PubChem ID: 24724672
• Update Time: 2025-06-15

Zatebradine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-,hydrochloride (1:1)
• 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride
• 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahyd...
• 2H-3-Benzazepin-2-one,3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-,hydrochloride
• 3-[3-[[2-(3,4-DIMETHOXYPHENYL)ETHYL]METHYLAMINO]PROPYL]-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-2H-3-BENZAZEPIN-2-ONE HYDROCHLORIDE
• 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one,hydrochloride
• ZATEBRADINE HYDROCHLORIDE
• UL-FS49
• UL-FS-49
• UL-FS-49CL
• Zatebradine dihydrochloride
• 7,8-Dimethoxy-3-[3-[-N-[2-(3,4 dimethoxyphenyl)ethyl]-N-methylamino]propyl]-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
• 3-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one monohydrochloride
• ULFS 49CL
• 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride (9CI)
• UL-FS 49
• 1,3,4,5-tetrahydro-7,8-dimethoxy-3-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylimino)propyl)-2H-3-benzazepin-2-one hydrochloride
• 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride
• HY-13422
• E98759
• 3-(3-{[2-(3,4-Dimethoxy-phenyl)-ethyl]-methyl-amino}-propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-benzo[d]azepin-2-one hydrochloride
• ULFS-49CL
• Zatebradine (hydrochloride)
• Zatebradinehydrochloride
• Zatebradine HCl
• SCHEMBL1588590
• UL-FS-49;UL-FS-49CL
• MFCD06798356
• CHEMBL543767
• 2H-3-Benzazepin-2-one, 3-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride
• HB1151
• CAS-91940-87-3
• CS-3619
• UNII-WJB7DYV16A
• 3-[3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one hydrochloride
• 1-[7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl]-3-[N-methyl-N-(2-{3,4-dimethoxy-phenyl}-ethyl)-amino]-propane hydrochloride
• 2H-3-Benzazepin-2-one, 3-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, hydrochloride (1:1)
• ZATEBRADINE HYDROCHLORIDE [MI]
• C26H36N2O5.HCl
• 2H-3-BENZAZEPIN-2-ONE, 3-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-, HYDROCHLORIDE (1:1)
• ZRNKXJHEQKMWCH-UHFFFAOYSA-N
• 91940-87-3
• DTXCID4025745
• NCGC00092334-01
• 3-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-2H-3-BENZAZEPIN-2-ONE, HYDROCHLORIDE
• Tox21_111195_1
• MS-29159
• NCGC00092334-02
• Zatebradine Hydrochloride; UL-FS49; UL FS49; ULFS49;UL-FS-49; UL-FS-49CL
• 3-[3-[[2-(3,4-Dimethoxyphenyl)ethyl ]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one hydrochloride
• Zatebradine hydrochloride, >=98% (HPLC), powder
• Tox21_111195
• BCP11021
• Q27292671
• WJB7DYV16A
• DTXSID6045745
• AKOS024456987
• Zatebradine hydrochloride

• MDL： MFCD06798356
• Inchi： 1S/C26H36N2O5.ClH/c1-27(13-9-19-7-8-22(30-2)23(15-19)31-3)11-6-12-28-14-10-20-16-24(32-4)25(33-5)17-21(20)18-26(28)29;/h7-8,15-17H,6,9-14,18H2,1-5H3;1H
• InChI Key： ZRNKXJHEQKMWCH-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2C(=CC(=C(C=2)OC)OC)CCN1CCCN(CCC1C=C(OC)C(OC)=CC=1)C

Computed Properties

• Exact Mass: 492.23900
• Monoisotopic Mass: 492.239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 591
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5A^2

Experimental Properties

• Density: 1.115
• Melting Point: 168 ºC
• Boiling Point: 612.5°Cat760mmHg
• Flash Point: 324.3°C
• Solubility: H2O: ~14 mg/mL
• PSA: 60.47000
• LogP: 3.95270

Zatebradine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Zatebradine hydrochloride

Comprehensive Overview of Zatebradine Hydrochloride (CAS No. 91940-87-3): Mechanism, Applications, and Research Insights

Zatebradine hydrochloride (CAS No. 91940-87-3) is a selective If channel inhibitor primarily investigated for its cardiovascular effects. This compound belongs to the class of bradycardic agents, which modulate heart rate by targeting the sinoatrial node. With the growing interest in cardiac rhythm management and heart rate control therapies, Zatebradine hydrochloride has garnered attention for its potential in treating conditions like ischemic heart disease and chronic heart failure.

The pharmacological action of Zatebradine hydrochloride centers on its ability to inhibit the funny current (If), a key regulator of spontaneous depolarization in pacemaker cells. Unlike beta-blockers, which exhibit broader systemic effects, Zatebradine offers a more targeted approach to heart rate reduction. This specificity makes it a subject of ongoing research in precision medicine for cardiovascular disorders. Recent studies highlight its role in improving myocardial oxygen efficiency, a critical factor in managing angina pectoris.

In the context of drug development trends, Zatebradine hydrochloride exemplifies the shift toward ion channel modulators as therapeutic agents. Researchers are exploring its synergy with existing antiarrhythmic drugs and its potential to reduce cardiovascular mortality rates. The compound's pharmacokinetic profile, including its bioavailability and half-life, remains a focal point for optimizing dosing regimens in clinical settings.

From a molecular structure perspective, Zatebradine hydrochloride features a benzazepine backbone, contributing to its high affinity for HCN channels. Its chemical stability and solubility properties have been extensively documented, supporting its formulation in oral tablets for experimental use. Analytical techniques like HPLC and mass spectrometry are commonly employed to quantify its purity, reflecting the stringent quality standards in pharmaceutical manufacturing.

Current clinical trial data suggest that Zatebradine hydrochloride may offer advantages in patient subgroups with tachycardia-induced cardiomyopathy. However, its therapeutic window requires careful evaluation to avoid excessive bradycardia. These findings align with the broader discourse on personalized cardiovascular care, where biomarker-driven treatment strategies are gaining traction.

Beyond cardiovascular applications, Zatebradine hydrochloride has been studied for its neuroprotective effects in cerebral ischemia models. Preliminary evidence indicates that its heart rate-lowering properties may mitigate neuronal damage during stroke events, opening avenues for translational research in neurology. Such interdisciplinary potential underscores the compound's versatility in biomedical science.

In summary, Zatebradine hydrochloride (CAS No. 91940-87-3) represents a compelling case study in targeted cardiac therapy. Its unique mechanism, coupled with emerging data on clinical efficacy, positions it as a valuable tool for advancing cardiovascular pharmacotherapy. Future research directions may explore its role in combinatorial drug regimens and digital health monitoring systems tailored to cardiac patients.